Propanoic acid, 2-((1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)oxy)-, ethyl ester

• CAS No.: 110607-57-3
• Molecular Formula: C14H14F3N3O3
• Molecular Weight: 329.27 g/mol
• IUPAC Name: ethyl 2-[[1-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]oxy]propanoate
• InChI: InChI=1S/C14H14F3N3O3/c1-3-22-12(21)9(2)23-13-18-8-20(19-13)11-6-4-5-10(7-11)14(15,16)17/h4-9H,3H2,1-2H3
• InChI Key: BPZYQZOVGXDPLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=NN(C=N1)C2=CC=CC(=C2)C(F)(F)F

Description

Propanoic acid, 2-((1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)oxy)-, ethyl ester is a useful research compound. Its molecular formula is C14H14F3N3O3 and its molecular weight is 329.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.7 g portion of sodium was dissolved in 30 ml of methanol, and the solution was added to 150 ml of dimethylsulfoxide. To it was added 17 g of 3-hydroxy-1-(3-trifluoromethylphenyl)-1,2,4-1H-triazole, and the solution was heated on the steam bath for 90 minutes. To it was then added 13.4 g of ethyl 2-bromopropionate, and heating was continued for 90 minutes more. The mixture was then cooled and poured over ice-water. The solid was collected, dried and recrystallized from ethanol to obtain 20.5 g of the desired product, m.p. 100°-102°.